(7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone

• IUPAC Name: (7-methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone
• InChI: InChI=1S/C14H17N3O2/c1-10-3-4-16-8-12(15-13(16)7-10)14(18)17-5-6-19-9-11(17)2/h3-4,7-8,11H,5-6,9H2,1-2H3
• InChI Key: LBKFRMREMXCKHG-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCN1C(=O)C2=CN3C=CC(=CC3=N2)C
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

(7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone, also known as MIMM, is a synthetic compound that has been developed for its potential use in scientific research. MIMM is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone is not fully understood, but it is believed to involve the binding of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone to specific proteins in the cell. This binding can lead to changes in the activity of these proteins, which can in turn affect various biochemical and physiological processes.
Biochemical and Physiological Effects:
(7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of certain signaling pathways. These effects can have implications for a wide range of biological processes, including cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone in lab experiments is its specificity. Because (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone binds to specific proteins, it can be used to study the function of these proteins in isolation. However, one limitation of using (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone is that it may not accurately reflect the complexity of biological systems in vivo.

Future Directions

There are many potential future directions for research involving (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone. Some possible areas of study include:
- Further characterization of the binding properties of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone to specific proteins
- Investigation of the effects of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone on various signaling pathways
- Development of new derivatives of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone with improved binding properties or specificity
- Evaluation of the potential therapeutic applications of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone in various diseases and disorders
Overall, (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone is a promising tool for scientific research, with the potential to shed light on a wide range of biological processes. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

(7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the synthesis of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone requires specialized equipment and expertise.

Scientific Research Applications

(7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone has a wide range of potential applications in scientific research. One of the main uses of (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone is as a tool for studying protein-protein interactions. (7-Methylimidazo[1,2-a]pyridin-2-yl)-(3-methylmorpholin-4-yl)methanone has been shown to bind to certain proteins, which can help researchers understand how these proteins interact with each other and with other molecules in the cell.